BENGHE Foundational & Exploratory

Check Availability & Pricing

7-chloro-5-methyl-1H-benzotriazole CAS number
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

7-chloro-5-methyl-1H-
Compound Name:
benzotriazole

cat. No.: B3099718

Technical Guide: 7-chloro-5-methyl-1H-
benzotriazole

A comprehensive review of the available scientific data for 7-chloro-5-methyl-1H-
benzotriazole reveals a significant lack of specific information in public chemical databases
and scientific literature. As of late 2025, a specific CAS number, detailed experimental
protocols, and quantitative data for this particular compound are not readily available. This
suggests that 7-chloro-5-methyl-1H-benzotriazole may be a novel or exceptionally rare
compound, or potentially a misnomer of a more common derivative.

This guide will, therefore, provide detailed information on closely related and well-documented
benzotriazole derivatives to offer a foundational understanding for researchers, scientists, and
drug development professionals. The focus will be on the parent compound, 5-methyl-1H-

benzotriazole, and other relevant chlorinated benzotriazoles, for which substantial data exists.

Chemical Structure and Identification

The core structure of benzotriazole is a bicyclic aromatic heterocycle, consisting of a benzene
ring fused to a 1,2,3-triazole ring. The numbering of the atoms in the benzotriazole ring system
is crucial for correctly identifying substituted derivatives.
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Caption: Numbering of the 1H-benzotriazole ring with hypothetical positions for chloro and
methyl groups.

For the requested compound, "7-chloro-5-methyl-1H-benzotriazole,” the chlorine atom would
be attached to the 7th carbon, and the methyl group to the 5th carbon of the benzotriazole ring.

Closely Related Compound: 5-Methyl-1H-
benzotriazole

Due to the absence of data for the specified molecule, we present information on 5-methyl-1H-
benzotriazole, a commercially available and well-studied compound. It is often referred to as
tolyltriazole, which is technically a mixture of isomers (4-methyl and 5-methyl).

Table 1. Physicochemical Properties of 5-Methyl-1H-benzotriazole

Property Value Reference
CAS Number 136-85-6 [11[2][3]
Molecular Formula C7H7N3 [1112][3]
Molecular Weight 133.15 g/mol [21[31[4]
Appearance WTic;e to light yellow crystalline o

soli

B Soluble in polar solvents like
Solubility [1]
water and alcohols

Synthesis of Benzotriazole Derivatives

The synthesis of substituted benzotriazoles generally follows the reaction of a substituted o-
phenylenediamine with nitrous acid. For 5-methyl-1H-benzotriazole, the starting material would
be 4-methyl-o-phenylenediamine.[5]

A general synthetic pathway is outlined below:
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General Synthesis of Substituted Benzotriazoles

(Substituted o-phenylenediamine)

Diazotization

NaNO2, H+
(Diazonium Salt Intermediate)

ntramolecular Cyclization

(Substituted Benzotriazole)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of benzotriazole derivatives.

Experimental Protocol Example (General): A common laboratory-scale synthesis involves
dissolving the substituted o-phenylenediamine in an acidic solution (e.g., acetic acid or dilute
hydrochloric acid) and then slowly adding a solution of sodium nitrite while maintaining a low
temperature (typically 0-5 °C). The reaction mixture is then stirred for a period to allow for the
cyclization to complete. The resulting benzotriazole derivative can then be isolated by filtration
and purified by recrystallization.

Applications and Biological Activity

Benzotriazoles are widely utilized as corrosion inhibitors, particularly for copper and its alloys.
[6] They form a stable, passive film on the metal surface, protecting it from corrosive agents.[6]
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They are also used as ultraviolet (UV) stabilizers in plastics and coatings, and as antifogging
agents in photographic emulsions.[1][7]

In the context of drug development, benzotriazole derivatives have been investigated for a
range of biological activities. For example, some chlorinated benzotriazoles have shown activity
against parasites like Entamoeba histolytica.[8] A study on various benzotriazole derivatives
also revealed antiviral activities against viruses such as Coxsackievirus B5.[9]

Conclusion for Researchers

While a direct technical profile of 7-chloro-5-methyl-1H-benzotriazole cannot be provided due
to a lack of available data, researchers can infer potential properties and synthetic routes from
closely related, well-documented compounds like 5-methyl-1H-benzotriazole and other
chlorinated benzotriazoles. Any investigation into 7-chloro-5-methyl-1H-benzotriazole would
likely begin with its synthesis, which would presumably involve the diazotization of 3-chloro-5-
methyl-o-phenylenediamine. Subsequent characterization and evaluation of its
physicochemical properties and biological activities would be necessary to establish a
comprehensive technical profile. Professionals in drug development should consider the known
bioactivities of similar benzotriazole scaffolds when designing new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7115563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10054465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10054465/
https://www.benchchem.com/product/b3099718#7-chloro-5-methyl-1h-benzotriazole-cas-number-and-structure
https://www.benchchem.com/product/b3099718#7-chloro-5-methyl-1h-benzotriazole-cas-number-and-structure
https://www.benchchem.com/product/b3099718#7-chloro-5-methyl-1h-benzotriazole-cas-number-and-structure
https://www.benchchem.com/product/b3099718#7-chloro-5-methyl-1h-benzotriazole-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3099718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3099718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

